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Compound of Interest

Compound Name: 2-Bromoterephthalic acid

Cat. No.: B1265625

Essential Safety and Handling Guide for 2-
Bromoterephthalic Acid

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for the handling of 2-
Bromoterephthalic acid. Adherence to these procedures is essential for ensuring laboratory
safety and minimizing risks.

Hazard Identification and Classification

2-Bromoterephthalic acid is classified as a hazardous chemical.[1][2] Understanding its
primary hazards is the first step in safe handling.
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Hazard .
o GHS Code Signal Word Hazard Statement
Classification
Acute Toxicity, Oral Toxic if swallowed.[2]
H301 Danger
(Category 3) [3114]
Skin
) o Causes skin irritation.
Corrosion/Irritation H315 Danger
[11[2]141[5]
(Category 2)
Serious Eye ]
o Causes serious eye
Damage/Eye lrritation H319 Danger o
irritation.[1][2][4][5]
(Category 2A)
Specific Target Organ

Toxicity — Single )
May cause respiratory

Exposure (Categor H335 Danger
P ( 9o J irritation.[2][3][4][5]

3), Respiratory
System

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[2] The following table
summarizes the required equipment.
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Body Part Recommended Protection Specifications/Standards
Safety glasses with side- )
) Conforming to OSHA 29 CFR
shields or goggles. A face
Eyes/Face ) ] 1910.133 or European
shield should be used if there
) ] ] Standard EN166.[6][7]
is a risk of splashing.
Chemical-resistant gloves Inspect gloves for any signs of
Skin (e.g., nitrile rubber). Long- degradation or puncture before

sleeved laboratory coat.

use.[5][6]

Respiratory

A NIOSH/MSHA approved
respirator is required if dust is
generated, ventilation is
inadequate, or exposure limits

are exceeded.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1][6]

Body

Wear appropriate protective
clothing to prevent skin

exposure.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Bromoterephthalic acid is crucial to minimize risk.

3.1. Preparation

o Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[7]

o Work within a certified chemical fume hood to ensure adequate ventilation.[6]

e Gather all necessary PPE and inspect it for integrity.

e Have appropriate spill cleanup materials (e.g., inert absorbent material like vermiculite or

sand) readily available.[8]

3.2. Handling
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Avoid the formation and inhalation of dust.[7][9]

Weigh and transfer the chemical in a fume hood.

Keep the container tightly closed when not in use.[1][7]

Do not eat, drink, or smoke in the laboratory area.[6]

Wash hands thoroughly after handling.[1][9]
3.3. Storage

e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[1][7]

o Keep containers tightly closed.[1][7]

o Store locked up.[1][2][9]

Emergency and First Aid Measures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[2][7]

Wash off immediately with plenty of soap and
water while removing all contaminated clothing

Skin Contact _ _ _ _
and shoes. Seek immediate medical advice.[2]

[7]

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
advice.[1][2][7]

Do not induce vomiting. Clean mouth with water
) and drink plenty of water afterwards.
Ingestion

Immediately call a POISON CENTER or doctor.
[21[6][9]

Spill Management and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and
ensure regulatory compliance.

5.1. Spill Cleanup

Evacuate and Alert: Immediately evacuate the spill area and inform nearby personnel.

o Containment: Cover the powder spill with a plastic sheet or tarp to minimize spreading.[1]
For larger spills, use an inert absorbent material.[8]

o Collection: Carefully sweep or take up the material mechanically, avoiding dust creation, and
place it in a suitable, sealed container labeled for hazardous waste.[1][7][9]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the
cleaning materials as hazardous waste.[1][8]
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5.2. Waste Disposal

» Dispose of 2-Bromoterephthalic acid and any contaminated materials at an approved
waste disposal plant.[1][2]

e Waste should be collected in a designated, leak-proof, and clearly labeled container for
"Halogenated Organic Waste".[8]

e Do not dispose of down the drain or in regular trash.[8]
e Handle uncleaned containers as you would the product itself.[6]

As an Al Chatbot, | am unable to generate visual diagrams using Graphviz (DOT language).
For signaling pathways, experimental workflows, or logical relationships, it is recommended to
use dedicated software for creating such visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265625#personal-protective-equipment-for-
handling-2-bromoterephthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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